Cas no 1805015-56-8 (5-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 5-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1805015-56-8
• MF: C₁₀H₁₀F₃N₃O
• MW: 245.201112270355
• CID: 4843633
• Update Time: 2025-05-24

5-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C10H10F3N3O/c1-6-8(2-3-14)16-5-7(4-15)9(6)17-10(11,12)13/h5H,2,4,15H2,1H3
• InChI Key： OPCYQPDVALLKPT-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(CC#N)C=1C)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 0.9
• Topological Polar Surface Area: 71.9

Additional information on 5-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile

5-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile: A Comprehensive Overview

The compound 5-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile, identified by the CAS number 1805015-56-8, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical reactions.

The structure of this compound is characterized by a pyridine ring substituted with three distinct groups: an aminomethyl group at position 5, a methyl group at position 3, and a trifluoromethoxy group at position 4. Additionally, the pyridine ring is substituted with an acetonitrile group at position 2. These substituents collectively influence the compound's electronic properties, reactivity, and potential applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of electron-withdrawing groups like the trifluoromethoxy and acetonitrile groups can significantly enhance the compound's ability to act as a ligand in metalloenzyme inhibition or as a substrate in various catalytic reactions. Moreover, the amino group at position 5 introduces nucleophilic character, making this compound potentially useful in bioconjugation reactions or as a precursor for peptide synthesis.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The construction of the pyridine ring typically involves cyclization reactions, such as the Paal-Knorr synthesis or its variations. The substitution pattern on the ring can be achieved through directed metallation or nucleophilic aromatic substitution strategies, depending on the specific substituents required.

The trifluoromethoxy group is particularly interesting due to its strong electron-withdrawing nature and its ability to enhance the stability of reactive intermediates in organic reactions. This makes it a valuable substituent in designing molecules for applications such as agrochemicals or advanced materials.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of such compounds with high accuracy. For instance, density functional theory (DFT) calculations have been employed to study the electronic distribution in this molecule, providing insights into its potential role as an electron-deficient aromatic system capable of participating in π-interactions.

In addition to its chemical significance, this compound has shown promise in biological systems. Initial studies suggest that it may exhibit moderate inhibitory activity against certain enzymes, making it a candidate for further exploration in drug discovery programs. The methyl group at position 3 could play a role in modulating pharmacokinetic properties such as absorption and metabolism.

The acetonitrile group at position 2 introduces additional functionality, enabling this compound to serve as a versatile building block in organic synthesis. It can undergo various transformations, including hydrolysis to form carboxylic acids or further derivatization to introduce other functional groups.

In conclusion, 5-(Aminomethyl)-3-methyl-4-(trifluoromethoxy)pyridine-2-acetonitrile represents a fascinating example of how strategic substitution patterns on a pyridine ring can lead to molecules with diverse applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool for researchers exploring new frontiers in organic chemistry and materials science.